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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

Cat. No.: B15270261 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

operational excellence. This guide provides essential, step-by-step procedures for the safe

disposal of 2-Bromoethyl propanoate, ensuring the protection of personnel and the

environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to handle 2-Bromoethyl propanoate
with the appropriate safety measures. This compound is a halogenated organic substance and

should be treated with caution.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 2-Bromoethyl propanoate. This includes, but is not limited to:

Gloves: Nitrile gloves are recommended. Always inspect gloves for integrity before use and

employ proper removal techniques to avoid skin contact.[1]

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are

essential to protect against splashes.[1]

Lab Coat: A lab coat should be worn to protect from skin exposure.[2]
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Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator may be necessary.

Handling:

All work with 2-Bromoethyl propanoate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3][4]

Avoid inhalation of vapors or mist.[1]

Keep the compound away from heat, sparks, and open flames as it is a flammable liquid.[2]

[5]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[2]

Step-by-Step Disposal Procedure
The disposal of 2-Bromoethyl propanoate must be carried out in compliance with local, state,

and federal regulations. As a halogenated organic compound, it requires special handling and

cannot be disposed of down the drain.[2][6][7]

1. Waste Segregation:

2-Bromoethyl propanoate is classified as a halogenated organic waste.[8][9]

It is crucial to segregate this waste from non-halogenated organic wastes, as the disposal

methods and costs can differ significantly.[3][7]

Do not mix with incompatible materials such as acids, bases, oxidizing agents, or reducing

agents.[2]

2. Waste Collection and Labeling:

Collect waste 2-Bromoethyl propanoate in a designated, properly labeled, and sealed

container.[3][9]
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The container must be in good condition, compatible with the chemical, and have a tightly

sealing cap.[9]

The label should clearly identify the contents as "Hazardous Waste" and list "2-Bromoethyl
propanoate" as a component. Include the approximate volume or mass.[3][8][9]

3. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[1][3]

The storage area should be a designated Satellite Accumulation Area (SAA) within the

laboratory.[3]

Ensure the container is stored in secondary containment to prevent spills.[3]

4. Final Disposal:

The ultimate disposal of 2-Bromoethyl propanoate waste must be handled by a licensed

professional waste disposal service.[1]

The most common and recommended method of disposal for halogenated organic waste is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[1][6][8]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[3]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

1. Evacuate and Secure the Area:

Remove all sources of ignition.[1][2]

Evacuate non-essential personnel from the immediate area.[1]

2. Absorb the Spill:
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For small spills, use an inert absorbent material such as sand, silica gel, or a universal

binder.[2]

Place the absorbed material into a sealed, labeled container for disposal as hazardous

waste.[3]

3. Decontamination:

Clean the spill area thoroughly.

4. Large Spills:

For large spills, evacuate the area and contact your institution's emergency response team

or EHS department immediately.[9]

Quantitative Data Summary
While specific quantitative disposal limits for 2-Bromoethyl propanoate are not readily

available, the following table summarizes key hazard classifications that inform its disposal

requirements.

Parameter Value/Classification Source

GHS Classification Flammable Liquid, Category 3 [2]

Skin Corrosion/Irritation,

Category 1B
[2]

Serious Eye Damage/Eye

Irritation, Category 1
[2]

Waste Classification Halogenated Organic Waste [8][9]

Recommended Disposal
Incineration via licensed

disposal company
[1][6]
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The following diagram illustrates the logical workflow for the proper disposal of 2-Bromoethyl
propanoate.

Preparation & Handling

Waste Collection

Final Disposal

Spill Response

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Fume Hood

Segregate as
'Halogenated Organic Waste'

Collect in a Labeled,
Sealed Container

Store in Secondary Containment
in a Designated Area

Contact Environmental
Health & Safety (EHS)

Arrange for Pickup by a
Licensed Waste Disposal Service

Incineration at a
Permitted Facility

Remove Ignition Sources
& Evacuate Area

Absorb with Inert Material

Collect in a Sealed Container
for Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromoethyl propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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